Cas no 406945-12-8 (4-(3-Methyl-butylamino)-3-nitro-benzonitrile)

• Product Name: 4-(3-Methyl-butylamino)-3-nitro-benzonitrile
• CAS No: 406945-12-8
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 2142812
• Update Time: 2023-08-04

4-(3-Methyl-butylamino)-3-nitro-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-butylamino)-3-nitro-benzonitrile
• PAQGHCSKARHWOO-UHFFFAOYSA-N
• 4-(Isopentylamino)-3-nitro-benzonitrile
• 4-(3-methylbutylamino)-3-nitrobenzonitrile
• Benzonitrile, 4-[(3-methylbutyl)amino]-3-nitro-
• 4-(3-Methyl-butylamino)-3-nitro-benzonitrile

• Inchi： 1S/C12H15N3O2/c1-9(2)5-6-14-11-4-3-10(8-13)7-12(11)15(16)17/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： PAQGHCSKARHWOO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=CC=1NCCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Topological Polar Surface Area: 81.6